Cas no 36717-59-6 (5-ethyl-2,4(3H,5H)-Furandione)
5-ethyl-2,4(3H,5H)-Furandione structure
Product Name:5-ethyl-2,4(3H,5H)-Furandione
CAS No:36717-59-6
MF:C6H8O3
MW:128.125922203064
CID:1111564
PubChem ID:246372
Update Time:2025-04-20
5-ethyl-2,4(3H,5H)-Furandione Chemical and Physical Properties
Names and Identifiers
-
- 5-ethyl-2,4(3H,5H)-Furandione
- 5-ethyloxolane-2,4-dione
- 5-Aethyl-furan-2,4-dion
- 5-ethylfuran-2,4(3h,5h)-dione
- 5-ethyl-furan-2,4-dione
- AC1L6HX5
- AC1Q6DK4
- AR-1G8145
- CTK4H7020
- NSC59327
- SureCN5924334
- DTXSID80289134
- SCHEMBL5924334
- NSC-59327
- 36717-59-6
-
- Inchi: 1S/C6H8O3/c1-2-5-4(7)3-6(8)9-5/h5H,2-3H2,1H3
- InChI Key: DZMHRWJWFDJBHD-UHFFFAOYSA-N
- SMILES: O1C(CC(C1CC)=O)=O
Computed Properties
- Exact Mass: 128.04734
- Monoisotopic Mass: 128.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
5-ethyl-2,4(3H,5H)-Furandione Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
36717-59-6 (5-ethyl-2,4(3H,5H)-Furandione) Related Products
- 29393-32-6(5-Acetyloxolan-2-one)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent